N-Benzyloxycarbonyl L-Threonine Amide O-Methanesulfonate
N-Benzyloxycarbonyl L-Threonine Amide O-Methanesulfonate
Brand Name:
Vulcanchem
CAS No.:
80082-51-5
VCID:
VC0021875
InChI:
InChI=1S/C13H18N2O6S/c1-9(21-22(2,18)19)11(12(14)16)15-13(17)20-8-10-6-4-3-5-7-10/h3-7,9,11H,8H2,1-2H3,(H2,14,16)(H,15,17)/t9-,11+/m1/s1
SMILES:
CC(C(C(=O)N)NC(=O)OCC1=CC=CC=C1)OS(=O)(=O)C
Molecular Formula:
C13H18N2O6S
Molecular Weight:
330.36 g/mol
N-Benzyloxycarbonyl L-Threonine Amide O-Methanesulfonate
CAS No.: 80082-51-5
Reference Standards
VCID: VC0021875
Molecular Formula: C13H18N2O6S
Molecular Weight: 330.36 g/mol
CAS No. | 80082-51-5 |
---|---|
Product Name | N-Benzyloxycarbonyl L-Threonine Amide O-Methanesulfonate |
Molecular Formula | C13H18N2O6S |
Molecular Weight | 330.36 g/mol |
IUPAC Name | [(2R,3S)-4-amino-4-oxo-3-(phenylmethoxycarbonylamino)butan-2-yl] methanesulfonate |
Standard InChI | InChI=1S/C13H18N2O6S/c1-9(21-22(2,18)19)11(12(14)16)15-13(17)20-8-10-6-4-3-5-7-10/h3-7,9,11H,8H2,1-2H3,(H2,14,16)(H,15,17)/t9-,11+/m1/s1 |
Standard InChIKey | ZKBSWKZPOKQJSG-UHFFFAOYSA-N |
Isomeric SMILES | C[C@H]([C@@H](C(=O)N)NC(=O)OCC1=CC=CC=C1)OS(=O)(=O)C |
SMILES | CC(C(C(=O)N)NC(=O)OCC1=CC=CC=C1)OS(=O)(=O)C |
Canonical SMILES | CC(C(C(=O)N)NC(=O)OCC1=CC=CC=C1)OS(=O)(=O)C |
Synonyms | N-[(1S,2R)-1-(Aminocarbonyl)-2-[(methylsulfonyl)oxy]propyl]-carbamic Acid Phenylmethyl Ester; [R-(R*,S*)]-1-(Aminocarbonyl)-2-[(methylsulfonyl)oxy]propyl]-carbamic Acid Phenylmethyl Ester |
PubChem Compound | 13146199 |
Last Modified | Nov 11 2021 |
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